(2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine

• IUPAC Name: (2R)-3-(2,3-dimethoxyphenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H19NO2/c1-9(8-13)7-10-5-4-6-11(14-2)12(10)15-3/h4-6,9H,7-8,13H2,1-3H3/t9-/m1/s1
• InChI Key: RTGJFYOUFFMKQM-SECBINFHSA-N
• Canonical SMILES: CC(CC1=C(C(=CC=C1)OC)OC)CN
• Isomeric SMILES: C[C@H](CC1=C(C(=CC=C1)OC)OC)CN
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

(2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine, also known as 2,3-Dimethoxyamphetamine (2,3-DMA), is a psychoactive drug that belongs to the class of phenethylamines. It is a structural analog of amphetamine and is known to have stimulant and hallucinogenic effects. The purpose of

Mechanism of Action

The mechanism of action of (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine involves the activation of various serotonin receptors, which leads to the release of neurotransmitters such as dopamine and norepinephrine. This results in the stimulation of the central nervous system, leading to increased alertness, focus, and euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine include increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. It also leads to the release of neurotransmitters such as dopamine and norepinephrine, which are responsible for the stimulant and hallucinogenic effects of the drug.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine in lab experiments is its potent binding affinity for various serotonin receptors. This makes it a valuable tool for studying the role of these receptors in various physiological processes. However, one of the limitations of using this drug is its potential for abuse and dependence, which can make it difficult to control in laboratory settings.

Future Directions

There are several future directions for the study of (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine. One area of research is the development of new drugs that target specific serotonin receptors, which could lead to the development of new treatments for various psychiatric and neurological disorders. Another area of research is the study of the long-term effects of (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine on the brain and body, which could help to better understand the risks associated with its use. Additionally, the development of new synthesis methods for this drug could lead to the production of more potent and selective analogs.

Synthesis Methods

The synthesis of (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine involves the reaction of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineybenzaldehyde with nitroethane to form (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl-2-nitropropene. This intermediate is then reduced using a reducing agent such as aluminum amalgam to produce (2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine.

Scientific Research Applications

(2R)-3-((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amineyphenyl)-2-methylpropan-1-amine has been used in scientific research to study the structure-activity relationship of phenethylamines. It has been found to exhibit potent binding affinity for various serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT2B. This makes it a valuable tool for studying the role of these receptors in various physiological processes.